Cas no 69716-18-3 (Isoquinoline, 1-phenoxy-)

• Product Name: Isoquinoline, 1-phenoxy-
• CAS No: 69716-18-3
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 1738744
• PubChem ID: 3806213
• Update Time: 2025-04-21

Isoquinoline, 1-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-phenoxy-
• 69716-18-3
• SCHEMBL1093339
• CHEMBL1644374
• 1-phenoxyisoquinoline
• phenoxyisoquinoline
• starbld0034760
• 1-Phenoxy-Isoquinoline

• Inchi： 1S/C15H11NO/c1-2-7-13(8-3-1)17-15-14-9-5-4-6-12(14)10-11-16-15/h1-11H
• InChI Key： NISCOKWSILJOMN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers